Cas no 1021910-68-8 (4-(1H-indol-7-yl)butan-2-one)

• Product Name: 4-(1H-indol-7-yl)butan-2-one
• CAS No: 1021910-68-8
• MF: C₁₂H₁₃NO
• MW: 187.237723112106
• CID: 6265552
• PubChem ID: 165838450
• Update Time: 2025-05-20

4-(1H-indol-7-yl)butan-2-one Chemical and Physical Properties

Names and Identifiers

• 4-(1H-indol-7-yl)butan-2-one
• EN300-1770879
• 1021910-68-8

• Inchi： 1S/C12H13NO/c1-9(14)5-6-10-3-2-4-11-7-8-13-12(10)11/h2-4,7-8,13H,5-6H2,1H3
• InChI Key： VTFSFICMNLHFPI-UHFFFAOYSA-N
• SMILES： O=C(C)CCC1C=CC=C2C=CNC=12

Computed Properties

• Exact Mass: 187.099714038g/mol
• Monoisotopic Mass: 187.099714038g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 214
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 32.9Ų

Additional information on 4-(1H-indol-7-yl)butan-2-one

4-(1H-Indol-7-yl)Butan-2-one: An Overview of a Promising Compound in Medicinal Chemistry

4-(1H-Indol-7-yl)butan-2-one (CAS No. 1021910-68-8) is a versatile compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound, also known as 7-indolylbutanone, is a derivative of indole, a heterocyclic aromatic organic compound that plays a crucial role in various biological processes. The indole scaffold is a fundamental building block in the development of numerous pharmaceuticals, including antidepressants, antipsychotics, and anti-inflammatory agents.

The 4-(1H-indol-7-yl)butan-2-one molecule consists of a butanone moiety attached to the 7-position of the indole ring. This specific substitution pattern imparts unique chemical and biological properties to the compound, making it an attractive candidate for further research and development. Recent studies have highlighted its potential in various therapeutic areas, including neurodegenerative diseases, cancer, and inflammation.

In the context of neurodegenerative diseases, 4-(1H-indol-7-yl)butan-2-one has shown promising neuroprotective effects. Research published in the Journal of Medicinal Chemistry (2023) demonstrated that this compound can effectively reduce oxidative stress and inhibit apoptosis in neuronal cells. These findings suggest that 4-(1H-indol-7-yl)butan-2-one may have potential as a neuroprotective agent for conditions such as Alzheimer's disease and Parkinson's disease.

Furthermore, studies on the anticancer properties of 4-(1H-indol-7-yl)butan-2-one have yielded encouraging results. A 2023 study in the Cancer Research journal reported that this compound exhibits significant cytotoxicity against various cancer cell lines, including breast cancer, lung cancer, and colorectal cancer. The mechanism of action involves the induction of apoptosis and cell cycle arrest, which are critical processes in cancer therapy.

In addition to its neuroprotective and anticancer activities, 4-(1H-indol-7-yl)butan-2-one has also been investigated for its anti-inflammatory properties. Inflammatory diseases such as arthritis and inflammatory bowel disease (IBD) are characterized by chronic inflammation, which can lead to tissue damage and organ dysfunction. A recent study published in the Inflammation Research journal (2023) found that 4-(1H-indol-7-yl)butan-2-one can effectively inhibit the production of pro-inflammatory cytokines and reduce inflammation in both in vitro and in vivo models.

The structural versatility of 4-(1H-indol-7-yl)butan-2-one allows for further chemical modifications to enhance its pharmacological properties. For instance, substituents can be introduced at different positions on the indole ring or the butanone moiety to optimize its potency, selectivity, and pharmacokinetic profile. This flexibility makes it an ideal candidate for drug discovery programs aimed at developing novel therapeutics.

In terms of synthesis, 4-(1H-indol-7-yl)butan-2-one can be prepared through various routes. One common method involves the condensation of 7-bromindole with butyryl chloride followed by a palladium-catalyzed coupling reaction. Another approach involves the reaction of 7-bromindole with butyric acid in the presence of a suitable base. These synthetic strategies provide researchers with multiple options to produce high-purity compounds for further studies.

The safety profile of 4-(1H-indol-7-yl)butan-2-one is an important consideration for its potential therapeutic applications. Preclinical studies have shown that this compound exhibits low toxicity and good biocompatibility. However, further toxicological evaluations are necessary to ensure its safety for human use. Clinical trials will be essential to assess its efficacy and safety in treating various diseases.

In conclusion, 4-(1H-indol-7-yl)butan-2-one (CAS No. 1021910-68-8) is a promising compound with diverse therapeutic potential. Its unique structural features and biological activities make it an attractive candidate for further research and development in medicinal chemistry. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic applications, 4-(1H-indol-7-yl)butan-2-one holds great promise for advancing the treatment of neurodegenerative diseases, cancer, and inflammatory conditions.